Cas no 103323-29-1 (1-Butanone, 1-(3-hydroxyphenyl)-)

1-Butanone, 1-(3-hydroxyphenyl)- structure
103323-29-1 structure
Product Name:1-Butanone, 1-(3-hydroxyphenyl)-
CAS No:103323-29-1
MF:C10H12O2
MW:164.201083183289
CID:1139930
PubChem ID:15049951
Update Time:2025-04-20

1-Butanone, 1-(3-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Butanone, 1-(3-hydroxyphenyl)-
    • 1-(3-hydroxyphenyl)butan-1-one
    • SCHEMBL2026598
    • 103323-29-1
    • 1-(3-Hydroxyphenyl)-1-butanone
    • WATLTSOXMHYXTO-UHFFFAOYSA-N
    • DTXSID50567552
    • Inchi: 1S/C10H12O2/c1-2-4-10(12)8-5-3-6-9(11)7-8/h3,5-7,11H,2,4H2,1H3
    • InChI Key: WATLTSOXMHYXTO-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=C(C=1)O)CCC

Computed Properties

  • Exact Mass: 164.08373g/mol
  • Monoisotopic Mass: 164.08373g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 164.2g/mol
  • XLogP3: 2.2
  • Topological Polar Surface Area: 37.3Ų
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